Cas no 5173-09-1 (1-Heptanone, 1-[1,1':4',1''-terphenyl]-4-yl-)

• Product Name: 1-Heptanone, 1-[1,1':4',1''-terphenyl]-4-yl-
• CAS No: 5173-09-1
• MF: C₂₅H₂₆O
• MW: 342.473347187042
• CID: 1573709
• PubChem ID: 12721121
• Update Time: 2025-04-21

1-Heptanone, 1-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-[1,1':4',1''-terphenyl]-4-yl-
• DTXSID70508043
• 5173-09-1
• 1-([1~1~,2~1~:2~4~,3~1~-Terphenyl]-1~4~-yl)heptan-1-one

• Inchi： 1S/C25H26O/c1-2-3-4-8-11-25(26)24-18-16-23(17-19-24)22-14-12-21(13-15-22)20-9-6-5-7-10-20/h5-7,9-10,12-19H,2-4,8,11H2,1H3
• InChI Key： MGDQOWUWMSUNOB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 342.19848
• Monoisotopic Mass: 342.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07